![molecular formula C19H21N3O4S2 B2762683 6-Acetyl-2-(2-((4-methoxyphenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 941951-40-2](/img/structure/B2762683.png)
6-Acetyl-2-(2-((4-methoxyphenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
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Description
Synthesis Analysis
The synthesis of coumarin derivatives, including this compound, has been actively studied by organic and pharmaceutical chemists. Coumarins are valuable heterocycles found in nature and have been used as herbal medicines. The synthesis methods for coumarin systems have been investigated under both classical and non-classical conditions, including green approaches using environmentally friendly solvents and catalysts .
Scientific Research Applications
- The compound’s structural features suggest potential anticancer activity. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its mechanism of action and evaluate its efficacy against specific cancer types .
- Some derivatives of this compound have demonstrated antiviral activity. For instance, related molecules have been tested against hepatitis C virus (HCV) and showed promising results. Researchers are investigating their potential as novel antiviral agents .
- The compound’s unique heterocyclic structure makes it valuable in synthetic chemistry. It can serve as a precursor for the synthesis of other complex molecules. Researchers have used it as a starting material to create diverse heterocyclic compounds with potential biological activities .
- Given its structural resemblance to certain neuroprotective agents, scientists have explored its effects on neuronal cells. Preliminary studies suggest that it may offer neuroprotection by modulating specific pathways. However, more research is needed to validate these findings .
- The compound’s thienopyridine core may interact with immune-related pathways. Researchers have investigated its impact on inflammation, cytokine production, and immune cell function. Understanding its immunomodulatory effects could lead to therapeutic applications .
- Computational studies have utilized this compound as a scaffold for designing new drugs. By modifying its functional groups, researchers aim to enhance its pharmacological properties, such as bioavailability, binding affinity, and selectivity. Rational drug design based on its structure holds promise for future drug development .
Anticancer Research
Antiviral Properties
Heterocyclic Synthesis
Neuroprotection Studies
Inflammation and Immune Response
Drug Design and Optimization
properties
IUPAC Name |
6-acetyl-2-[[2-(4-methoxyphenyl)sulfanylacetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S2/c1-11(23)22-8-7-14-15(9-22)28-19(17(14)18(20)25)21-16(24)10-27-13-5-3-12(26-2)4-6-13/h3-6H,7-10H2,1-2H3,(H2,20,25)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJVBOAIMWOGPKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CSC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Acetyl-2-(2-((4-methoxyphenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide |
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